(2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methoxybutanoic acid

• IUPAC Name: (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methoxybutanoic acid
• InChI: InChI=1S/C20H21NO5/c1-12(25-2)18(19(22)23)21-20(24)26-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17-18H,11H2,1-2H3,(H,21,24)(H,22,23)/t12-,18+/m1/s1
• InChI Key: BOGQZFFOTLSMMA-XIKOKIGWSA-N
• Canonical SMILES: CC(C(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)OC
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)OC
• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol
• CAS RN: 928063-81-4

Description

(2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methoxybutanoic acid, also known as Fmoc-amino acid, is a vital component in peptide synthesis. It is a derivative of the amino acid, valine, and is commonly used as a protecting group during peptide synthesis. Fmoc-amino acid is widely used in scientific research to develop new drugs, study protein structure and function, and explore biological pathways.

Scientific Research Applications

Peptide Synthesis

The compound is instrumental in the synthesis of peptides, specifically β-peptides. The preparation of N-Fmoc-protected β2-homoamino acids, which are crucial for solid-phase syntheses of β-peptides, utilizes this compound as a key ingredient. The method is suitable for large-scale preparation and offers high diastereoselectivities and yields, showing its potential in peptide synthesis and pharmaceutical applications (Šebesta & Seebach, 2003).

Oligomer Synthesis

In another application, the compound serves as a precursor for the synthesis of oligomers. Specifically, oligomers derived from amide-linked neuraminic acid analogues have been efficiently synthesized using N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids. This process facilitates the creation of a series of oligomers, highlighting the compound's significance in the synthesis of complex biomolecules (Gregar & Gervay-Hague, 2004).

Self-Assembling Structures

The compound is pivotal in the study of self-assembled structures formed by modified amino acids. The self-assembling properties of various Fmoc-amino acids have been extensively studied, revealing the potential to form diverse structures such as flower-like or fibrous morphologies under different conditions. These findings are crucial for the design of novel self-assembled architectures with potential applications in material science and nanotechnology (Gour et al., 2021).

Cyclodepsipeptide Synthesis

The compound also finds application in the synthesis of cyclodepsipeptides, which are cyclic peptides with diverse biological activities, making them promising pharmaceutical candidates. The synthesis of complex 'head-to-side-chain cyclodepsipeptides' involves the use of the compound as a building block, highlighting its role in the creation of structurally complex and biologically significant peptides (Pelay-Gimeno et al., 2016).